1,4-Dimethoxy-2-[(E)-2-nitroethenyl]benzene

• IUPAC Name: 1,4-dimethoxy-2-[(E)-2-nitroethenyl]benzene
• InChI: InChI=1S/C10H11NO4/c1-14-9-3-4-10(15-2)8(7-9)5-6-11(12)13/h3-7H,1-2H3/b6-5+
• InChI Key: IRRZIWHEPWPPJF-AATRIKPKSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=C[N+](=O)[O-]
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C/[N+](=O)[O-]
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• CAS RN: 40276-11-7

Description

“1,4-Dimethoxy-2-[(E)-2-nitroethenyl]benzene” is a chemical compound with the molecular formula C10H11NO4. It is also known by other names such as “(E)-1,4-Dimethoxy-2-(2-nitrovinyl)benzene” and "2,5-DIMETHOXY-BETA-NITROSTYRENE".

Synthesis Analysis

While specific synthesis methods for “1,4-Dimethoxy-2-[(E)-2-nitroethenyl]benzene” were not found, a general method for nitrostyrene derivatives involves cooling the derivative to about -10° C, treating it with silica gel, and reducing it using a boron-based reducing agent.

Molecular Structure Analysis

The molecular structure of “1,4-Dimethoxy-2-[(E)-2-nitroethenyl]benzene” can be represented by the InChI string "InChI=1S/C10H11NO4/c1-14-9-3-4-10(15-2)8(7-9)5-6-11(12)13/h3-7H,1-2H3/b6-5+". The Canonical SMILES representation is "COC1=CC(=C(C=C1)OC)C=CN+[O-]".

Physical And Chemical Properties Analysis

The molecular weight of “1,4-Dimethoxy-2-[(E)-2-nitroethenyl]benzene” is 209.20 g/mol. It has a Hydrogen Bond Donor Count of 0 and a Hydrogen Bond Acceptor Count of 4. The compound also has a Rotatable Bond Count of 3.

Scientific Research Applications

Antiferromagnetic Exchange Interaction

A study focused on the antiferromagnetic exchange interaction among spins placed in a triangular configuration in a related compound, demonstrating the compound's potential in understanding magnetic properties and interactions at the molecular level (Fujita et al., 1996).

Photoluminescent Materials

Research on segmented oligo-polyphenylenevinylene copolymer with hydrogen-bonding pendant chains has highlighted the potential of similar compounds in creating materials with specific photoluminescent properties, which could be useful in various optical and electronic applications (Sierra & Lahti, 2004).

Lithium-Ion Battery Overcharge Protection

The application of related dimethoxy nitro-benzene compounds as overcharge protection additives in lithium-ion batteries was studied, suggesting these compounds' significance in enhancing battery safety and performance (Ren Chun, 2012).

High-Yield Synthesis for Supramolecular Chemistry

A novel synthesis approach for producing compounds with functional groups suitable for building metal–organic frameworks indicates the relevance of these chemical structures in supramolecular chemistry and materials science (Alzate et al., 2013).

Molecular and Crystal Structure

Studies on the molecular and crystal structure of related compounds, such as dimethoxybis(3,3,3-trifluoropropen-1-yl)benzenes, highlight the potential of these compounds in developing materials with specific structural and optical properties, useful in various technological applications (Shimizu et al., 2011).

Safety and Hazards

While specific safety and hazard information for “1,4-Dimethoxy-2-[(E)-2-nitroethenyl]benzene” was not found, it’s important to handle all chemical compounds with care. Avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes.

Mechanism of Action

Target of Action

This compound is a nitro-derivative, and nitro compounds have been shown to have anti-infective activity . .

Mode of Action

It is known that nitro compounds can undergo electrophilic aromatic substitution . In this reaction, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. Then, a proton is removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

Nitro compounds have been shown to have anti-infective activity, suggesting they may interact with pathways related to infection and immunity .

Result of Action

Nitro compounds have been shown to have anti-infective activity, suggesting they may have effects on microbial cells .